Cas no 1351386-34-9 ((4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester)

• Product Name: (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester
• CAS No: 1351386-34-9
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 5149628
• Update Time: 2025-11-05

(4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester

• Inchi： 1S/C14H17N3O3/c1-3-11-5-6-13(20-8-14(18)19-4-2)12(7-11)17-9-15-16-10-17/h5-7,9-10H,3-4,8H2,1-2H3
• InChI Key： GACCYJKXZRFYAP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C(CC)C=C1N1C=NN=C1

Additional information on (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester

Introduction to (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic Acid Ethyl Ester

The compound with CAS No 1351386-34-9, known as (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a phenoxy group substituted with an ethyl group and a triazole ring, which are key structural elements contributing to its reactivity and functionality.

Recent studies have highlighted the importance of phenoxy groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of the 1,2,4-triazole ring further adds to the molecule's versatility, as triazoles are known for their ability to form stable complexes with metal ions, making them valuable in catalysis and drug design. The ethyl ester moiety also plays a crucial role in modulating the compound's solubility and absorption properties.

Research into this compound has focused on its potential as a precursor for more complex molecules or as an intermediate in synthetic pathways. For instance, scientists have explored its use in the development of new agrochemicals and pharmaceutical agents. The phenoxy-acetic acid ethyl ester core is particularly interesting due to its similarity to naturally occurring plant hormones, suggesting potential applications in plant growth regulation.

One of the most promising areas of research involves the use of (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester in medicinal chemistry. Studies have shown that the compound exhibits moderate activity against certain enzymes and receptors, making it a candidate for further optimization into therapeutic agents. Additionally, its ability to form hydrogen bonds and participate in π-π interactions makes it a valuable tool in supramolecular chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, aligning with current trends toward greener and more efficient chemical processes.

The environmental impact of (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester is another area of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that the compound is moderately biodegradable under aerobic conditions but may persist in anaerobic environments. These findings underscore the need for careful assessment before large-scale application.

In conclusion, (4-Ethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key player in future advancements within organic chemistry and related fields.